1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea

• Molecular Formula: C10H13ClN2OS
• Molecular Weight: 244.74 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-(2-methoxyethyl)thiourea
• InChI: InChI=1S/C10H13ClN2OS/c1-14-6-5-12-10(15)13-9-4-2-3-8(11)7-9/h2-4,7H,5-6H2,1H3,(H2,12,13,15)
• InChI Key: BPFUTWRKOUHORJ-UHFFFAOYSA-N
• SMILES: COCCNC(=S)NC1=CC(=CC=C1)Cl

Description

1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea is a chemical compound with the molecular formula C10H14ClNOS. It is also known as S-Methylisothiourea hemisulfate or Aminoethylisothiourea hemisulfate. This compound has been a subject of interest in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea is not fully understood. However, it has been shown to inhibit the activity of nitric oxide synthase (NOS), which is responsible for the production of nitric oxide (NO). NO is a signaling molecule that plays a role in inflammation, tumor growth, and neurodegeneration. By inhibiting NOS, 1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea may reduce the production of NO and thus have anti-inflammatory, antitumor, and neuroprotective effects.
Biochemical and Physiological Effects:
1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to inhibit the growth of cancer cells and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea in lab experiments is that it has been well-studied and its properties are well-understood. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea. One direction is to further investigate its potential therapeutic properties, particularly in the treatment of neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective drugs that target nitric oxide signaling. Finally, it may be useful to investigate the potential side effects of 1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea, particularly in long-term use.

Synthesis Methods

The synthesis of 1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea involves the reaction of 3-chlorophenyl isothiocyanate with 2-methoxyethylamine. The resulting product is then treated with methyl iodide to give S-Methylisothiourea hemisulfate. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

1-(3-Chlorophenyl)-3-(2-methoxyethyl)thiourea has been studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, antitumor, and neuroprotective effects. It has also been studied for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.